Cas no 1233179-32-2 (6-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine)

6-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine is a heterocyclic compound featuring a pyrrolo[2,1-f][1,2,4]triazine core substituted with a bromo group at the 6-position and a methylsulfanyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and materials science. The bromo substituent enables cross-coupling reactions, while the methylsulfanyl group offers potential for nucleophilic displacement or oxidation. Its well-defined synthetic pathway and stability under standard conditions enhance its utility in research and industrial applications. The compound is particularly relevant in the development of pharmaceuticals and agrochemicals due to its versatile reactivity profile.
6-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine structure
1233179-32-2 structure
Product Name:6-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
CAS No:1233179-32-2
MF:C7H6BrN3S
MW:244.11163854599
MDL:MFCD22191298
CID:2854439
Update Time:2025-06-08

6-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
    • 6-bromo-2-methylsulfanylpyrrolo[2,1-f][1,2,4]triazine
    • 6-Bromo-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine
    • Pyrrolo[2,1-f][1,2,4]triazine, 6-bromo-2-(methylthio)-
    • MDL: MFCD22191298
    • Inchi: 1S/C7H6BrN3S/c1-12-7-9-3-6-2-5(8)4-11(6)10-7/h2-4H,1H3
    • InChI Key: FEPOYMAZLUMHMT-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C(C=NC(=N2)SC)=C1

Computed Properties

  • Exact Mass: g/mol
  • Monoisotopic Mass: g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: g/mol
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.5

6-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-100 MG
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
100MG
¥ 2,560.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-250 MG
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
250MG
¥ 3,841.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-500 MG
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
500MG
¥ 5,121.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-1 G
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
1g
¥ 6,402.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-5 G
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
5g
¥ 19,206.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-10 G
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
10g
¥ 32,010.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-100 MG
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
100MG
¥ 1,603.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-250 MG
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
250MG
¥ 2,560.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-500 MG
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
500MG
¥ 4,270.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18442-1 G
6-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
1233179-32-2 97%
1g
¥ 6,402.00 2022-10-13

6-Bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine Related Literature

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